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Compound of Interest

Compound Name: 2-Aminoterephthalic acid

Cat. No.: B087838

This guide provides essential safety and logistical information for the proper disposal of 2-
Aminoterephthalic acid, ensuring compliance and safety in a laboratory setting. The following
procedures are designed for researchers, scientists, and drug development professionals to
manage this chemical waste responsibly.

Immediate Safety and Handling Precautions

Before handling 2-Aminoterephthalic acid, it is crucial to be aware of its hazards and the
necessary personal protective equipment (PPE). The substance is classified as an irritant to
the skin, eyes, and respiratory system.[1][2][3]

Personal Protective Equipment (PPE) Requirements:

o Gloves: Wear compatible, chemical-resistant gloves.[2] Dispose of contaminated gloves after
use in accordance with applicable laws and good laboratory practices.

o Eye Protection: Use chemical safety goggles or eyeglasses with side-shields.[2]
o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2][4]

» Respiratory Protection: In case of insufficient ventilation or dust generation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Facilities must be equipped with an eyewash station and a safety shower.[1][2]
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Hazard Summary Table

The following table summarizes the key hazard classifications for 2-Aminoterephthalic acid.

Hazard Classification Category Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation Category 2 3]
o H319: Causes serious eye
Eye Irritation Category 2 / 2A S
irritation[2][3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[2][3]

Step-by-Step Disposal Protocol

2-Aminoterephthalic acid and any materials contaminated with it must be managed as
hazardous chemical waste from the point of generation through final disposal.[5][6] Never
dispose of this chemical down the sink or in regular trash.[7]

Step 1: Waste Collection and Segregation

 Identify Waste Streams: Collect different forms of waste separately:
o Solid Waste: Unused or expired 2-Aminoterephthalic acid powder.

o Contaminated Labware: Pipette tips, gloves, weigh boats, and other disposable items that
have come into contact with the chemical.

o Spill Cleanup Materials: Absorbents and other materials used to clean up spills. All
contaminated spill cleanup materials must be managed as hazardous waste.[7]

o Segregate from Incompatibles: Store 2-Aminoterephthalic acid waste away from
incompatible materials, particularly strong oxidizing agents, to prevent hazardous reactions.

[1]8]

Step 2: Container Management
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Use Compatible Containers: Collect waste in containers that are in good condition, leak-
proof, and made of a compatible material (e.g., glass or high-density polyethylene).[7][9]
Whenever possible, use the original container.

Keep Containers Closed: Waste containers must be securely sealed at all times, except
when adding waste.[7][8] This minimizes the release of dust or vapors and prevents spills.

Avoid Overfilling: Fill containers to no more than 90% capacity, leaving adequate headspace
for expansion.[8]

Step 3: Labeling

Affix a Hazardous Waste Label: As soon as waste is first added to the container, affix a fully
completed hazardous waste label.[7]

Complete All Fields: The label must include:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "2-Aminoterephthalic acid." Do not use abbreviations.

o

The specific hazard characteristics (e.g., "lrritant").

The date when waste was first accumulated.

[¢]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of waste generation.[5][8]

Secondary Containment: Place the waste container in a clean, compatible secondary
containment tray or bin to contain any potential leaks.[7][9]

Monitor Accumulation Time: Laboratory wastes may be accumulated for a limited time (e.qg.,
up to 9-12 months), depending on institutional and local regulations.[5][7]

Step 5: Arranging for Final Disposal
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o Contact EH&S: When the container is full or the accumulation time limit is approaching,
contact your institution's Environmental Health & Safety (EH&S) department or equivalent
authority to request a waste pickup.[5]

o Professional Disposal: The waste will be collected by trained personnel and transported to a
licensed and approved waste disposal facility.[6] Disposal methods may involve high-
temperature incineration in a unit equipped with appropriate emission controls.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Aminoterephthalic acid waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-Aminoterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-Aminoterephthalic Acid: A Step-by-
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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